![molecular formula C16H15NO2 B7473180 Azetidin-1-yl-(2-phenoxyphenyl)methanone](/img/structure/B7473180.png)
Azetidin-1-yl-(2-phenoxyphenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Azetidin-1-yl-(2-phenoxyphenyl)methanone, also known as AZD9291, is a third-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI) that is used in the treatment of non-small cell lung cancer (NSCLC). This drug has been shown to be effective in patients with NSCLC who have developed resistance to first-generation EGFR TKIs, such as erlotinib and gefitinib.
Mechanism of Action
Azetidin-1-yl-(2-phenoxyphenyl)methanone works by selectively inhibiting the activity of mutated EGFR, which is commonly found in NSCLC. This inhibition prevents the activation of downstream signaling pathways that are involved in cell proliferation and survival, ultimately leading to the death of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the inhibition of cell proliferation and induction of apoptosis (programmed cell death) in NSCLC cells. Additionally, it has been shown to have minimal effects on normal cells, which may reduce the risk of side effects.
Advantages and Limitations for Lab Experiments
One advantage of Azetidin-1-yl-(2-phenoxyphenyl)methanone is its high selectivity for mutated EGFR, which may reduce the risk of off-target effects. Additionally, its ability to induce apoptosis in cancer cells may make it a promising therapeutic agent for the treatment of NSCLC. However, one limitation of this compound is its potential for the development of resistance, which may limit its long-term efficacy.
Future Directions
There are several future directions for research on Azetidin-1-yl-(2-phenoxyphenyl)methanone, including the development of combination therapies that may enhance its efficacy, as well as the identification of biomarkers that may predict response to treatment. Additionally, further studies are needed to better understand the mechanisms of resistance to this compound and to develop strategies to overcome this resistance. Finally, the potential use of this compound in other types of cancer, such as breast and colorectal cancer, warrants further investigation.
Synthesis Methods
The synthesis of Azetidin-1-yl-(2-phenoxyphenyl)methanone involves several steps, including the reaction of 2-chloro-5-nitrobenzoic acid with 2-phenoxyaniline to form 2-(2-phenoxyphenyl)benzoic acid. This is followed by the reaction of the acid with thionyl chloride to form the corresponding acid chloride, which is then reacted with azetidine-1-carboxylic acid to form this compound.
Scientific Research Applications
Azetidin-1-yl-(2-phenoxyphenyl)methanone has been the subject of numerous scientific studies, particularly in the field of oncology. These studies have focused on its efficacy in the treatment of NSCLC, as well as its mechanism of action and potential side effects.
properties
IUPAC Name |
azetidin-1-yl-(2-phenoxyphenyl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO2/c18-16(17-11-6-12-17)14-9-4-5-10-15(14)19-13-7-2-1-3-8-13/h1-5,7-10H,6,11-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RMEPTIBYHPLQJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C1)C(=O)C2=CC=CC=C2OC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.